molecular formula C15H17Br2N B1202024 N,N-Bis(2-bromoethyl)-3-methyl-1-naphthalenamine CAS No. 70974-82-2

N,N-Bis(2-bromoethyl)-3-methyl-1-naphthalenamine

Cat. No. B1202024
CAS RN: 70974-82-2
M. Wt: 371.11 g/mol
InChI Key: YTSZNIWMCGRFHU-UHFFFAOYSA-N
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Description

N,N-Bis(2-bromoethyl)-3-methyl-1-naphthalenamine, also known as N,N-Bis(2-bromoethyl)-3-methyl-1-naphthalenamine, is a useful research compound. Its molecular formula is C15H17Br2N and its molecular weight is 371.11 g/mol. The purity is usually 95%.
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properties

CAS RN

70974-82-2

Product Name

N,N-Bis(2-bromoethyl)-3-methyl-1-naphthalenamine

Molecular Formula

C15H17Br2N

Molecular Weight

371.11 g/mol

IUPAC Name

N,N-bis(2-bromoethyl)-3-methylnaphthalen-1-amine

InChI

InChI=1S/C15H17Br2N/c1-12-10-13-4-2-3-5-14(13)15(11-12)18(8-6-16)9-7-17/h2-5,10-11H,6-9H2,1H3

InChI Key

YTSZNIWMCGRFHU-UHFFFAOYSA-N

SMILES

CC1=CC2=CC=CC=C2C(=C1)N(CCBr)CCBr

Canonical SMILES

CC1=CC2=CC=CC=C2C(=C1)N(CCBr)CCBr

synonyms

1-N,N-bis(beta-bromoethyl)amino-3-methylnaphthalene
N,N-bis(2-bromoethyl)-3-methyl-1-naphthalenamine
WB 4325
WB-4325

Origin of Product

United States

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